Cas no 17062-56-5 ([9,9'-Bianthracene]-10,10'(9H,9'H)-dione,4,4',5,5'-tetrahydroxy-2-(hydroxymethyl)-2'-methyl-)

• Product Name: [9,9'-Bianthracene]-10,10'(9H,9'H)-dione,4,4',5,5'-tetrahydroxy-2-(hydroxymethyl)-2'-methyl-
• CAS No: 17062-56-5
• MF: C₃₀H₂₂O₇
• MW: 494.491488933563
• CID: 156022
• PubChem ID: 5320385
• Update Time: 2025-04-19

[9,9'-Bianthracene]-10,10'(9H,9'H)-dione,4,4',5,5'-tetrahydroxy-2-(hydroxymethyl)-2'-methyl- Chemical and Physical Properties

Names and Identifiers

• [9,9'-Bianthracene]-10,10'(9H,9'H)-dione,4,4',5,5'-tetrahydroxy-2-(hydroxymethyl)-2'-methyl-
• Palmidin B
• DTXSID201318529
• 10-[4,5-dihydroxy-2-(hydroxymethyl)-10-oxo-9H-anthracen-9-yl]-1,8-dihydroxy-3-methyl-10H-anthracen-9-one
• (9,9'-Bianthracene)-10,10'(9H,9'H)-dione, 4,4',5,5'-tetrahydroxy-2-(hydroxymethyl)-2'-methyl-
• Q27282777
• L6LD6C67BV
• Aloeemodin-chrysophanol bianthrone
• 4,4',5,5'-Tetrahydroxy-2-(hydroxymethyl)-2'-methyl-[9,9'-bianthracene]-10,10'(9H,9'H)-dione, 9CI
• CHEBI:175809
• 17062-56-5
• UNII-L6LD6C67BV

• Inchi： 1S/C30H22O7/c1-13-8-17-23(15-4-2-6-19(32)25(15)29(36)27(17)21(34)9-13)24-16-5-3-7-20(33)26(16)30(37)28-18(24)10-14(12-31)11-22(28)35/h2-11,23-24,31-35H,12H2,1H3
• InChI Key： AGYHUJLPTURBHW-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(C2C=C(CO)C=C(C=21)O)C1C2C=CC=C(C=2C(C2C(=CC(C)=CC1=2)O)=O)O)O

Computed Properties

• Exact Mass: 494.13656
• Monoisotopic Mass: 494.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes